N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide

• IUPAC Name: N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C15H13N3O2/c1-9-5-6-11(8-12(9)17-10(2)19)15-18-14-13(20-15)4-3-7-16-14/h3-8H,1-2H3,(H,17,19)
• InChI Key: HEUSXJXRRSMZRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide, also known as MOA-728, is a novel compound that has gained attention in scientific research for its potential therapeutic applications. MOA-728 is a small molecule that has shown promising results in various preclinical studies.

Mechanism of Action

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide acts as a positive allosteric modulator of the GABAA receptor, which is a major inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, leading to increased inhibitory neurotransmission and a decrease in neuronal excitability. This mechanism of action is similar to that of benzodiazepines, but this compound has shown to have a more selective action on certain subtypes of the GABAA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, antidepressant, and cognitive-enhancing effects in preclinical studies. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. This compound has a good safety profile and has not shown to have any significant adverse effects in animal studies.

Advantages and Limitations for Lab Experiments

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for certain subtypes of the GABAA receptor. It also has a good safety profile and has not shown to have any significant adverse effects in animal studies. However, this compound has limitations as well, including its limited solubility in water and its relatively short half-life.

Future Directions

For research on N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide include the development of more efficient synthesis methods, the investigation of its pharmacokinetics and pharmacodynamics in humans, and the exploration of its therapeutic potential in various diseases. Additionally, the potential for this compound to be used in combination with other drugs should be explored, as it may enhance their therapeutic effects.

Scientific Research Applications

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been studied extensively for its potential therapeutic applications in various diseases. It has shown promising results in preclinical studies for the treatment of anxiety, depression, and cognitive disorders. This compound has also been studied for its potential use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's.